Cas no 1797978-13-2 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide
• CAS No: 1797978-13-2
• MF: C₁₉H₂₀N₆O₂
• MW: 364.401103019714
• CID: 5373844
• Update Time: 2025-10-05

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-6-methyl-2-pyrimidinyl]methyl]-4-(2-pyrimidinyloxy)benzamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide

• Inchi： 1S/C19H20N6O2/c1-13-11-17(25(2)3)24-16(23-13)12-22-18(26)14-5-7-15(8-6-14)27-19-20-9-4-10-21-19/h4-11H,12H2,1-3H3,(H,22,26)
• InChI Key： BNSMTUOVCQCACF-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(C)=CC(N(C)C)=N1)(=O)C1=CC=C(OC2=NC=CC=N2)C=C1

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.18±0.46(Predicted)

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide

Professional Introduction of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide (CAS No. 1797978-13-2)

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide, identified by its CAS number CAS No. 1797978-13-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple heterocyclic moieties and functional groups makes it a promising candidate for further investigation in medicinal chemistry.

The structural composition of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide encompasses a pyrimidine core substituted with a dimethylamino group at the 4-position and a methyl group at the 6-position. This particular arrangement contributes to the compound's unique electronic and steric properties, which are essential for its interaction with biological targets. The benzamide moiety at the 4-position further enhances its potential as a pharmacophore, enabling binding to specific receptors or enzymes involved in various physiological pathways.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The pyrimidine derivatives, including N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide, have shown promise in this regard. For instance, studies have demonstrated that pyrimidine-based compounds can modulate the activity of tyrosine kinases, which are frequently overexpressed in tumor cells. The dimethylamino group in this molecule likely contributes to its ability to interact with the ATP-binding site of these kinases, thereby inhibiting their catalytic activity.

Moreover, the benzamide moiety has been widely used in drug design due to its ability to form hydrogen bonds with biological targets. This feature is particularly advantageous for designing molecules with high binding affinity and selectivity. The presence of two pyrimidine rings in N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide suggests that it may exhibit dual-targeting capabilities, simultaneously interacting with multiple proteins involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for potential drug candidates. N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide has been subjected to virtual screening using various algorithms to predict its binding affinity to target proteins. These computational studies have provided valuable insights into its structural optimization and have guided experimental efforts toward developing more potent derivatives.

The synthesis of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise control over reaction conditions is crucial to achieving high yields and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biochemical evaluations.

In vitro studies have begun to explore the biological activity of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide, focusing on its interaction with relevant enzymes and receptors. Preliminary results suggest that it may exhibit inhibitory effects on certain kinases, making it a potential lead compound for further development. Additionally, its ability to cross the blood-brain barrier has been investigated, as this property is often desirable for central nervous system therapies.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide has been evaluated for its solubility, stability, and metabolic profiles. These assessments are critical for determining its suitability for clinical translation and ensuring that it can be formulated into an effective drug product.

Future research directions include the structural optimization of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-4-(pyridine-2-yloxy)benzamide to enhance its potency and selectivity. Additionally, exploring its mechanism of action will provide deeper insights into how it interacts with biological targets and modulates disease pathways. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating this promising compound into a viable therapeutic option.

In conclusion, N-{[4-(dimethylethanolamine)]methylene}-3^{-[(Ethoxyimino)methylene]-1H-indolizinon(3H)> (CAS No. 1797978-13--₅) is a compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the development of innovative treatments for various disorders.}